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Compound of Interest

Compound Name: Antibiotic PF 1052

Cat. No.: B605518 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling potent compounds like Antibiotic PF 1052. This fungal

metabolite, originally isolated from Phoma, requires stringent safety protocols to minimize

exposure risks and ensure proper disposal.[1] Adherence to these guidelines is critical for

personal safety and environmental protection.

Hazard Identification and Summary
Antibiotic PF 1052 is classified as hazardous. The primary routes of exposure are inhalation,

skin contact, and ingestion.[2] Below is a summary of its hazard statements as per the Globally

Harmonized System (GHS).

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity - oral 4

H312: Harmful in contact with skin Acute toxicity - dermal 4

H332: Harmful if inhaled Acute toxicity - inhalation 4

H319: Causes serious eye irritation Eye irritation 2A

Source: Antibiotic PF 1052 Safety Data Sheet[2]
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Given the hazardous nature of Antibiotic PF 1052, a comprehensive PPE strategy is

mandatory to prevent exposure. The following table outlines the minimum required PPE for

handling this compound, particularly in its solid, powdered form.

Body Part Required PPE Rationale

Respiratory

A half-mask or full-face

respirator equipped with P100

(or N100/FFP3) particulate

filters. For handling solutions,

an organic vapor cartridge in

addition to the particulate filter

is recommended to protect

against gases and vapors.[3]

[4][5]

To prevent inhalation of the

powdered antibiotic, which is

harmful if inhaled.[2]

Hands

Nitrile gloves. Consider

double-gloving if handling for

extended periods or when

working with stock solutions.

To prevent skin contact, as the

compound is harmful upon

dermal exposure.[2]

Eyes

Chemical safety goggles that

provide a complete seal

around the eyes. A full-face

respirator also fulfills this

requirement.

To protect against airborne

particles and splashes that can

cause serious eye irritation.[2]

[3][4]

Body

A disposable lab coat or a

Tyvek-type chemical safety suit

to be worn over personal

clothing.[4][5][6]

To protect skin and clothing

from contamination.

Feet

Closed-toe shoes. Disposable

shoe covers should be used

when there is a risk of

significant spills.

To protect against spills and

prevent the transfer of

contaminants outside the

laboratory.[6]
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A systematic workflow is essential to minimize the risk of exposure during the handling of

Antibiotic PF 1052. The following diagram and procedural steps outline a safe handling

protocol.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Designate Handling Area
(e.g., Chemical Fume Hood)

2. Don Full PPE

3. Gather Materials & Equipment

4. Weigh Solid Compound
(Inside fume hood)

5. Prepare Stock Solution

6. Perform Experiment

7. Decontaminate Surfaces & Equipment

8. Segregate & Label Waste

9. Doff PPE Correctly

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Antibiotic PF 1052.
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Step-by-Step Handling Protocol:
Designate Area: All handling of solid Antibiotic PF 1052 and its concentrated solutions must

occur within a certified chemical fume hood to control airborne particles.

Don PPE: Before entering the designated area, put on all required PPE as specified in the

table above.

Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats, vials,

and solvents, within the fume hood to minimize movement in and out of the containment

area.

Weighing: Carefully weigh the solid antibiotic. Use gentle motions to avoid creating airborne

dust.

Solution Preparation: Add solvent to the solid to prepare a stock solution. Ensure the

container is securely capped. DMSO and Methanol are suitable solvents.[1]

Experimentation: Conduct experimental procedures with the antibiotic solution.

Decontamination: After use, decontaminate all surfaces and non-disposable equipment with

an appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

Waste Segregation: Segregate all waste as per the disposal plan below.

Doff PPE: Remove PPE in the correct order (e.g., gloves, suit/lab coat, goggles, respirator)

to avoid self-contamination.

Hygiene: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
Improper disposal of antibiotics can contribute to environmental contamination and the

development of antibiotic-resistant bacteria.[7][8] All waste contaminated with Antibiotic PF
1052 must be treated as hazardous chemical waste.
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Waste Characterization

Disposal Pathway

Waste Generated

Solid Waste
(Gloves, tubes, weigh boats)

Liquid Waste
(Stock solutions, used media)

Sharps Waste
(Needles, contaminated glass)

Hazardous Solid Waste Container Hazardous Liquid Waste Container Puncture-Proof Sharps Container

Dispose via Institutional
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Waste segregation and disposal decision workflow.

Step-by-Step Disposal Protocol:
Solid Waste: All disposable items that have come into contact with the antibiotic (e.g., gloves,

lab coats, weigh boats, pipette tips) must be collected in a designated, clearly labeled

hazardous solid waste container.

Liquid Waste: Unused stock solutions and contaminated media are considered hazardous

chemical waste.[7] They must be collected in a sealed, leak-proof hazardous liquid waste

container. Do not pour this waste down the drain.

Sharps Waste: Contaminated needles, syringes, or broken glass must be placed in a

designated, puncture-proof sharps container labeled for hazardous chemical waste.

Final Disposal: All waste containers must be sealed and disposed of through your

institution's Environmental Health & Safety (EHS) office according to their specific protocols

for hazardous chemical waste.
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Emergency Procedures
In case of accidental exposure, immediate action is critical.

Type of Exposure First Aid Measures

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, provide

artificial respiration. Seek medical attention.

Skin Contact
Remove all contaminated clothing immediately.

Rinse the affected skin area with plenty of water.

Eye Contact

Immediately flush the eyes with running water

for several minutes, holding the eyelids open. If

symptoms persist, consult a doctor.

Ingestion
Do not induce vomiting. Immediately call a

doctor or poison control center.

Source: Antibiotic PF 1052 Safety Data Sheet[2]
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Property Value

CAS Number 147317-15-5

Molecular Formula C₂₆H₃₉NO₄

Formula Weight 429.6

Purity ≥95%

Formulation A solid

Solubility Soluble in DMSO and Methanol

Biological Activity

Active against S. aureus (MIC = 3.13 µg/ml), S.

parvulus (MIC = 0.78 µg/ml), and C. perfringens

(MIC = 0.39 µg/ml). It also inhibits the migration

of murine neutrophils at concentrations of 10

and 20 µM.[1]

Source: Cayman Chemical[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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